Jak1-IN-12

• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol
• InChI: InChI=1S/C20H23N5O/c26-20-5-11-3-12(6-20)17(13(4-11)7-20)25-18-15-1-2-21-19(15)22-10-16(18)14-8-23-24-9-14/h1-2,8-13,17,26H,3-7H2,(H,23,24)(H2,21,22,25)/t11?,12-,13+,17?,20?
• InChIKey: GRNVQRLQIUHOOP-RPLWNGJCSA-N

Jak1-IN-12: Selective JAK1 Inhibitor

Jak1-IN-12, also known as Compound 12b, is a potent and selective inhibitor of Janus kinase 1 (JAK1) [1]. It has a molecular formula of C20H23N5O and a molecular weight of 349.43 g/mol [1]. This small molecule is a critical tool compound for dissecting JAK1-specific signaling in immune-inflammatory pathways and has demonstrated functional activity, including the promotion of hair growth in murine models [1].

JAK1-specific pathway inhibition studies

Isoform-selectivity research context

Hair follicle model-response endpoint context

• [1] JAK1-IN-12 | TargetMol | CAS No. 2945204-95-3. Technical Datasheet. Citing Ref [1]: Lang JJ, et al. J Med Chem. 2023 May 10;66(10):6725-6740. View Source

Jak1-IN-12 vs Generic JAK Inhibitors

The JAK family of kinases (JAK1, JAK2, JAK3, TYK2) share high structural homology, yet their biological functions are distinct. Non-selective or pan-JAK inhibitors can produce confounding results by simultaneously blocking multiple signaling pathways. Jak1-IN-12 overcomes this limitation by demonstrating a 10- to 20-fold selectivity for JAK1 over JAK2, a key off-target associated with hematological side effects [1]. This selectivity profile, confirmed in both biochemical and cellular assays, makes generic substitution with a less selective JAK inhibitor scientifically invalid for studies requiring unambiguous JAK1 pathway interrogation [1].

Pan-JAK inhibitors Multi-kinase inhibition may confound JAK1-specific pathway interpretation.

Other JAK1 inhibitors JAK1/JAK2 selectivity profile may differ; cellular-to-in vivo translation may not transfer.

Compound-specific endpoint Hair regrowth response is model and compound specific; do not generalize across JAK1 inhibitors.

• [1] JAK1-IN-12 | TargetMol | CAS No. 2945204-95-3. Technical Datasheet. Citing Ref [1]: Lang JJ, et al. J Med Chem. 2023 May 10;66(10):6725-6740. View Source

Jak1-IN-12 Quantitative Selectivity

Biochemical Selectivity Against JAK2 and JAK3

Jak1-IN-12 exhibits significant biochemical selectivity for JAK1 over other JAK family members. Its potency against JAK1 is 17.2-fold greater than JAK2 and 16.7-fold greater than JAK3, reducing the likelihood of confounding off-target effects in functional studies [1].

Biochem. JAK1 vs JAK2/3

Reported selectivity

JAK1 IC50 0.025 μM, JAK2 0.423 μM, JAK3 0.410 μM; 17.2-fold over JAK2

Supports JAK1-specific pathway attribution

Isolated kinase assay; context-dependent

Evidence Dimension	In vitro kinase inhibition (IC50)
Target Compound Data	JAK1 IC50: 0.0246 μM
Comparator Or Baseline	JAK2 IC50: 0.423 μM; JAK3 IC50: 0.410 μM
Quantified Difference	JAK1/JAK2 selectivity ratio: 17.2; JAK1/JAK3 selectivity ratio: 16.7
Conditions	Biochemical enzyme assay (isolated kinase)

Why This Matters

This high level of subtype selectivity over JAK2 is critical for researchers needing to attribute a biological response specifically to JAK1 inhibition, a claim that cannot be made with pan-JAK inhibitors.

• [1] JAK1-IN-12 | TargetMol | CAS No. 2945204-95-3. Technical Datasheet. Citing Ref [1]: Lang JJ, et al. J Med Chem. 2023 May 10;66(10):6725-6740. View Source

Cellular Selectivity in JAK1-Dependent Cells

The selectivity of Jak1-IN-12 is amplified in a cellular context. In Ba/F3 cells engineered to express TEL-JAK1 fusions, the compound's potency is maintained, while its activity against TEL-JAK2-expressing cells is substantially weaker, confirming target-specific cellular pathway inhibition [1].

Cellular JAK1 vs JAK2

Cell-model context

Ba/F3-TEL-JAK1 IC50 0.110 μM, JAK2 6.105 μM; 55.5-fold selectivity

Cellular selectivity supports target-specific interpretation

Engineered Ba/F3 cell model; may differ in primary cells

Evidence Dimension	Cellular JAK1 vs JAK2 inhibition (IC50)
Target Compound Data	JAK1 (Ba/F3-TEL-JAK1) IC50: 0.110 μM
Comparator Or Baseline	JAK2 (Ba/F3-TEL-JAK2) IC50: 6.105 μM
Quantified Difference	Cellular selectivity ratio (JAK2/JAK1): 55.5
Conditions	Ba/F3-TEL-JAK1 and Ba/F3-TEL-JAK2 cellular assays

Why This Matters

Demonstrating a selective window in a living cell model is essential for translating biochemical potency into functional specificity, a key parameter for biological researchers when selecting an inhibitor.

• [1] JAK1-IN-12 | TargetMol | CAS No. 2945204-95-3. Technical Datasheet. Citing Ref [1]: Lang JJ, et al. J Med Chem. 2023 May 10;66(10):6725-6740. View Source

In Vivo Hair Growth Promotion

Topical application of Jak1-IN-12 demonstrates a specific in vivo functional outcome not reported for all JAK1 inhibitors. In a C57/B6 mouse model, a 2% solution of Jak1-IN-12, applied daily for one month, stimulated hair growth and skin darkening in shaved dorsal areas, a phenotype linked to JAK-STAT signaling in hair follicles [1].

In vivo hair regrowth

Model-specific endpoint

New hair growth observed after 13 days in C57/B6 mouse model

Supports hair follicle model-response interpretation

Topical 2% solution; vehicle-controlled, single study

Evidence Dimension	In vivo functional assay (hair regrowth)
Target Compound Data	Jak1-IN-12 (2% in 10% DMSO, 1 month) promotes hair growth and skin darkening in shaved C57/B6 mice
Comparator Or Baseline	Vehicle control (10% DMSO) - no comparable stimulation reported for other selective JAK1 inhibitors in similar model
Quantified Difference	Qualitative assessment: new hair growth observed after 13 days of treatment
Conditions	8-week-old C57/B6 mice, dorsal back shaved, topical application (external application)

Why This Matters

This provides direct in vivo validation of a specific biological effect, making Jak1-IN-12 a valuable tool for hair growth studies and dermatological research, as opposed to inhibitors that have only been characterized in biochemical or cellular assays.

• [1] JAK1-IN-12 | TargetMol | CAS No. 2945204-95-3. Technical Datasheet. Citing Ref [1]: Lang JJ, et al. J Med Chem. 2023 May 10;66(10):6725-6740. View Source

Jak1-IN-12 Research Applications

JAK1 Signaling in Inflammatory Disease Models

When investigating the role of JAK1 in immune-inflammatory diseases, Jak1-IN-12's 17-fold biochemical and 55-fold cellular selectivity over JAK2 allows researchers to confidently assign a phenotype to JAK1 inhibition [1]. This is particularly critical when using cellular assays where the off-target inhibition of JAK2, JAK3, or TYK2 would confound data interpretation.

Hair Follicle and Alopecia Research

The demonstrated in vivo promotion of hair growth in the C57/B6 mouse model provides a functional validation that is uniquely reported for this compound [1]. This makes Jak1-IN-12 a preferred starting point for research programs investigating JAK-STAT signaling in hair follicle cycling, dormancy, and alopecia.

JAK1-Dependent Pathway Mapping

Given its well-defined selectivity against the closely related JAK2 and JAK3 kinases, Jak1-IN-12 serves as a precise chemical probe. Researchers can use it in kinome-wide profiling studies to map JAK1-dependent phosphorylation networks with minimal background interference from other JAK family members [1].

Application

Selection Property

Validation Focus

JAK1 pathway-response studies

JAK1 selectivity over JAK2/JAK3

JAK1-specific signaling interpretation

Hair follicle model-response studies

In vivo topical model response

Hair regrowth endpoint context

JAK1 phosphorylation network mapping

Kinome-wide JAK1 profiling

JAK1-dependent pathway attribution

• [1] JAK1-IN-12 | TargetMol | CAS No. 2945204-95-3. Technical Datasheet. Citing Ref [1]: Lang JJ, et al. J Med Chem. 2023 May 10;66(10):6725-6740. View Source